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Compound of Interest

Compound Name: (Dimethyl sulfide)trihydroboron

Cat. No.: B7800882 Get Quote

This guide provides researchers, scientists, and drug development professionals with

comprehensive guidance on the safe handling and use of neat borane dimethyl sulfide complex

(BH3·SMe2 or BMS). Below are troubleshooting guides and frequently asked questions to

address common issues encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with neat BH3·SMe2?

A1: Neat BH3·SMe2 is a highly flammable liquid that reacts violently with water, releasing

flammable gases which may ignite spontaneously.[1][2] It is also harmful if swallowed and can

cause serious eye damage.[2] The vapor may cause drowsiness, dizziness, and respiratory

irritation.[2] Additionally, like other ether-based reagents, solutions of BMS may form explosive

peroxides upon prolonged storage, especially after the container has been opened.[3][4]

Q2: What are the essential personal protective equipment (PPE) requirements for handling

BH3·SMe2?

A2: When handling BH3·SMe2, it is crucial to wear appropriate PPE to prevent exposure. This

includes:

Eye Protection: Chemical safety goggles or a face shield as described by OSHA's eye and

face protection regulations.[1][5]
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Skin Protection: Flame-retardant and antistatic protective clothing, along with appropriate

protective gloves.[2][5] Gloves should be inspected before use and disposed of properly after

handling.

Respiratory Protection: All handling should be done in a chemical fume hood.[1][5] If vapors

or aerosols are generated, a NIOSH/MSHA or European Standard EN 149 approved

respirator is required.[1][5]

Q3: How should neat BH3·SMe2 be properly stored?

A3: Proper storage is critical for maintaining the stability and safety of BH3·SMe2. It should be

stored in a tightly closed container in a cool, dry, and well-ventilated place, away from heat,

sparks, and open flames.[1][5] The recommended storage temperature is typically 2-8 °C. It

must be stored under an inert atmosphere, such as nitrogen, to protect it from moisture and air.

[1][3][5] Containers should be dated upon opening and periodically tested for peroxides.[4]

Q4: What materials are incompatible with BH3·SMe2?

A4: BH3·SMe2 reacts violently or is incompatible with several substances. Contact with these

should be strictly avoided. See the table below for a summary.

Q5: What is the correct procedure for quenching a reaction containing excess BH3·SMe2?

A5: To safely quench excess BH3·SMe2, the reaction mixture should be cooled (e.g., to 0 °C in

an ice bath).[6] A protic solvent, typically methanol, should then be added slowly and dropwise.

[6] The addition will cause the evolution of hydrogen gas, so the rate of addition must be

controlled to manage the effervescence.[6] After gas evolution ceases, continue stirring for 15-

30 minutes before proceeding with an aqueous workup.[6]

Data Presentation
Table 1: Physical and Chemical Properties of BH3·SMe2
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Property Value

Molecular Formula (CH₃)₂S · BH₃

Molecular Weight 75.97 g/mol

Appearance Colorless liquid[7]

Density 0.801 g/mL at 25 °C[7]

Melting Point -38 °C[7]

Flash Point 18 °C (64.4 °F)[5]

Table 2: Storage and Handling Conditions

Parameter Recommendation

Storage Temperature 2–8 °C (Refrigerator/flammables)[1]

Atmosphere
Handle and store under an inert gas (e.g.,

Nitrogen or Argon)[1]

Moisture
Keep container tightly closed and in a dry place.

Protect from moisture.[1][3]

Ignition Sources
Keep away from heat, sparks, open flames, and

hot surfaces.[1]

Grounding
All metal parts of equipment must be grounded

to prevent static discharge.[1][4]

Tools Use only non-sparking tools.[1]

Table 3: Incompatible Materials
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Class Examples

Water Reacts violently[1][3]

Acids Incompatible[1][3]

Alcohols Incompatible[1][3]

Acid Anhydrides Incompatible[1][3]

Acid Chlorides Incompatible[1][3]

Oxidizing Agents (e.g., Bromine)[3]

Troubleshooting Guides
Problem 1: Reduced or no reactivity observed in my experiment.

Potential Cause: The BH3·SMe2 reagent may have degraded due to prolonged or improper

storage, including exposure to air or moisture.[6] Older bottles are particularly susceptible to

a reduction in efficacy.[6]

Recommended Solution:

Use a fresh bottle of the reagent if possible.[6]

If using an older bottle, determine the active concentration by titrating the reagent before

use.[6]

Always store the reagent under an inert atmosphere and at the recommended

temperature (2-8 °C).[1][6]

Problem 2: The reaction is incomplete, even after the standard reaction time.

Potential Cause: The amount of active BH3·SMe2 may be insufficient. This can happen if the

reagent has partially degraded, leading to an underestimation of the required stoichiometric

amount.[6]

Recommended Solution: Monitor the reaction's progress using a suitable technique (e.g.,

TLC, GC, NMR). If the reaction stalls, add additional equivalents of the BH3·SMe2 reagent

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC177061000&productDescription=BORANE-METHYL+SULFIDE+COMPLEX&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC185078000&productDescription=BORANE-METHYL+SULFIDE+COMPLEX&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC177061000&productDescription=BORANE-METHYL+SULFIDE+COMPLEX&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC185078000&productDescription=BORANE-METHYL+SULFIDE+COMPLEX&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC177061000&productDescription=BORANE-METHYL+SULFIDE+COMPLEX&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC185078000&productDescription=BORANE-METHYL+SULFIDE+COMPLEX&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC177061000&productDescription=BORANE-METHYL+SULFIDE+COMPLEX&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC185078000&productDescription=BORANE-METHYL+SULFIDE+COMPLEX&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC177061000&productDescription=BORANE-METHYL+SULFIDE+COMPLEX&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC185078000&productDescription=BORANE-METHYL+SULFIDE+COMPLEX&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC185078000&productDescription=BORANE-METHYL+SULFIDE+COMPLEX&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Technical_Support_Center_Managing_Air_and_Moisture_Sensitivity_of_Borane_Reagents.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Managing_Air_and_Moisture_Sensitivity_of_Borane_Reagents.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Managing_Air_and_Moisture_Sensitivity_of_Borane_Reagents.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Managing_Air_and_Moisture_Sensitivity_of_Borane_Reagents.pdf
https://www.fishersci.com/store/msds?partNumber=AC177061000&productDescription=BORANE-METHYL+SULFIDE+COMPLEX&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Technical_Support_Center_Managing_Air_and_Moisture_Sensitivity_of_Borane_Reagents.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Managing_Air_and_Moisture_Sensitivity_of_Borane_Reagents.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7800882?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


until the starting material is consumed.[6]

Problem 3: An insoluble precipitate forms during the quenching of the reaction.

Potential Cause: The hydrolysis of borane reagents and their intermediates produces boric

acid, which has low solubility in many organic solvent systems and can precipitate out.[6]

Recommended Solution: For quenching, a mixture of THF and water, followed by an

aqueous base like NaOH, can help keep boron-containing byproducts soluble.[6] For large-

scale reactions, a methanol scrubbing system can be employed to convert any escaping

diborane into the more soluble methyl borate.[6]

Experimental Protocols
Protocol 1: Safe Transfer of Neat BH3·SMe2 Using a
Syringe
This protocol outlines the standard procedure for transferring air- and moisture-sensitive

BH3·SMe2 from a Sure/Seal™ bottle to a reaction vessel.

Materials:

Sure/Seal™ bottle of BH3·SMe2

Dry, nitrogen- or argon-flushed reaction flask with a rubber septum

Dry, inert gas-flushed syringe and a long needle

Source of dry, high-purity nitrogen or argon gas

Procedure:

Ensure all glassware is rigorously oven-dried to remove any adsorbed moisture.[6]

Assemble the reaction flask, equip it with a septum, and flush it thoroughly with an inert gas.

[6]
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Slightly pressurize the Sure/Seal™ bottle with the inert gas by inserting a needle connected

to the gas line. This prevents a vacuum from forming during withdrawal.[6]

Carefully insert the needle of the dry, inert-gas-flushed syringe through the septum of the

Sure/Seal™ bottle.[6]

Withdraw the desired volume of BH3·SMe2 into the syringe.

Invert the syringe and carefully push the plunger to remove any gas bubbles.[6]

Insert the needle through the septum of the reaction flask and slowly dispense the reagent

into the reaction mixture.[6]

Protocol 2: General Procedure for Quenching Excess
BH3·SMe2
This protocol provides a general method for safely neutralizing excess BH3·SMe2 after a

reaction is complete.

Procedure:

Once the reaction is complete, cool the reaction flask to 0 °C using an ice-water bath.[6]

While stirring the mixture, slowly add methanol dropwise via a syringe or dropping funnel.[6]

Observe the evolution of hydrogen gas. Control the rate of methanol addition to ensure the

gas evolution is manageable and does not cause excessive foaming or pressure buildup.[6]

After the gas evolution has completely subsided, continue to stir the reaction mixture at 0 °C

for an additional 15-30 minutes to ensure all excess borane has been quenched.[6]

Slowly add water to hydrolyze any remaining boron intermediates.[6]

Proceed with the standard aqueous workup as required by your specific experimental

procedure.[6]

Visualizations
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Caption: Workflow for the safe transfer of neat BH3·SMe2.
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Caption: Troubleshooting common issues with BH3·SMe2 reactions.
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Caption: Emergency response procedure for a BH3·SMe2 spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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